1,1,1-Trifluoro-3-[methyl(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)amino]propan-2-ol

• IUPAC Name: 1,1,1-trifluoro-3-[methyl-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]amino]propan-2-ol
• InChI: InChI=1S/C12H15F3N6O/c1-19(6-9(22)12(13,14)15)8-4-20(5-8)11-3-2-10-17-16-7-21(10)18-11/h2-3,7-9,22H,4-6H2,1H3
• InChI Key: UPODKCIHFANZEV-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(C(F)(F)F)O)C1CN(C1)C2=NN3C=NN=C3C=C2
• Molecular Formula: C12H15F3N6O
• Molecular Weight: 316.28 g/mol
• CAS No.: 2199936-20-2

Description

The compound “1,1,1-Trifluoro-3-[methyl(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)amino]propan-2-ol” is a complex organic molecule. It contains a triazole ring, which is a five-membered heterocycle with two carbon and three nitrogen atoms. Triazole compounds are known to show versatile biological activities and are present as a central structural component in a number of drug classes.

Molecular Structure Analysis

Triazoles are five-membered heterocycles with three nitrogen atoms and two carbon atoms. They exist in two tautomeric forms, 1,2,3-triazole and 1,2,4-triazole, depending upon the position of the nitrogen atoms in the rings. The specific molecular structure of “this compound” is not found in the available literature.

Scientific Research Applications

Synthesis and Structural Analysis

Research has been conducted on the synthesis and crystal structure of related compounds, involving pyrimidine and triazole derivatives. For example, Lahmidi et al. (2019) focused on the synthesis and spectroscopic characterization of a novel pyrimidine derivative, highlighting its antibacterial activity against Gram-positive and Gram-negative bacteria. This study also involved Hirshfeld surface analysis and DFT calculations to understand the molecule's geometry and interactions (Lahmidi et al., 2019).

Biological Activity

The exploration of biological activities is a significant area of research for these compounds. For instance, the preparation of triazolo[1,5-c]pyrimidines as potential antiasthma agents was examined, showing these compounds' effectiveness as mediator release inhibitors in a human basophil histamine release assay (Medwid et al., 1990).

Molecular Organization and Spectroscopic Studies

Matwijczuk et al. (2018) conducted spectroscopic studies on a triazolopyridin derivative, revealing changes in molecular organization in different solvents and concentrations. These findings offer insights into the compound's behavior in various environments, which could have implications for its solubility and stability in pharmaceutical formulations (Matwijczuk et al., 2018).

Future Directions

Triazole compounds have found extensive applications in the field of pharmaceuticals, agrochemicals, biology, functional materials, and ligand chemistry. The development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo-based drugs for the treatment of multifunctional diseases is a promising future direction.

Mechanism of Action

Target of Action

Triazole compounds, which are part of the structure of this compound, are known to interact with a variety of enzymes and receptors in the biological system . They show versatile biological activities and are present as a central structural component in a number of drug classes .

Mode of Action

Triazole compounds are known for their ability to bind in the biological system with a variety of enzymes and receptors . This binding can lead to changes in the function of these targets, resulting in various biological effects.

Biochemical Pathways

Triazole compounds are known to exhibit a wide range of pharmacological activities, including antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular effects . These activities suggest that triazole compounds may affect multiple biochemical pathways.

Pharmacokinetics

The pharmacokinetic properties of triazole compounds have been studied

Result of Action

Triazole compounds are known to exhibit a wide range of biological activities , suggesting that they may have diverse molecular and cellular effects.